Cas no 85895-78-9 (Potassium lactate)

• Product Name: Potassium lactate
• CAS No: 85895-78-9
• MF: C₃H₆KO₃
• MW: 129.176242351532
• CID: 60919
• PubChem ID: 24881864
• Update Time: 2025-10-31

Potassium lactate Chemical and Physical Properties

Names and Identifiers

• potassium lactate
• Propanoic acid, 2-hydroxy-, monopotassium salt
• potassium L-lactate solution
• GR POTASSIUM L-LACTATE SOLUTION
• Potassium L-lactate
• Potassium (S)-lactate
• L-Lactic acid potassium salt
• Monopotassium lactate
• Potassium DL-lactate
• Lactic acid, potassium salt
• Conclyte K
• Monopotassium 2-hydroxypropanoate
• PotassiumL-lactate
• Lactic acid, monopotassium salt
• Potassium alpha-hydroxypropionate
• Monopotassium 2-hydroxypropanoate acid
• potassium 2-hydroxypropanoate
• C3H5O3.K
• 276897E67U
• C3H5KO3
• KSC492A8D
• Propanoic acid, 2-hydroxy-, potass
• Propanoic acid, 2-hydroxy-, monopotassium salt, (2S)- (9CI)
• (S)-2-Hydroxypropionic acid potassium salt
• HiPure P Plus
• Purasal HiPure P Plus
• L-Potassium lactate
• Propanoic acid, 2-hydroxy-, monopotassium salt, (S)-
• Q27276669
• Potassium (S)-2-hydroxypropanoate
• UNII-DY5YM0QKQ0
• potassium-l-2-hydroxy-propionate
• F71189
• potassium;(2S)-2-hydroxypropanoate
• PHZLMBHDXVLRIX-DKWTVANSSA-M
• NIOSH/OD5675200
• 60% in water
• W-104074
• Lactic acid, monopotassium salt, L-
• Potassium lactate, L-
• Potassium (S)-2-hydroxypropanoate 60% in water
• EINECS 288-752-8
• NS00092763
• DTXSID7074379
• OD56752000
• DY5YM0QKQ0
• 85895-78-9
• Propanoic acid, 2-hydroxy-, monopotassium salt, (2S)-
• Propanoic acid, 2-hydroxy-, potassium salt (1:1), (2S)-
• Potassium lactate

• MDL： MFCD00080809
• Inchi： 1S/C3H6O3.K/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/t2-;/m0./s1
• InChI Key： BYPIKLIXBPMDBY-DKWTVANSSA-N
• SMILES： [C@H](O)(C)C(=O)O.[K]

Computed Properties

• Exact Mass: 127.98800
• Monoisotopic Mass: 127.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 63.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: 227.6 ºC at 760 mmHg
• Flash Point: 109.9 ºC
• PH: 6.5-8.5
• PSA: 60.36000
• LogP: -1.88290
• Vapor Pressure: No data available

Potassium lactate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium lactate

Professional Introduction to Potassium Lactate (CAS No. 85895-78-9)

Potassium lactate, a compound with the chemical formula KC₃H₅O₃ and a CAS number of 85895-78-9, is a white crystalline powder that is highly soluble in water. This compound is widely recognized for its multifaceted applications in pharmaceuticals, food additives, and industrial processes. Its versatility stems from its ability to act as a buffering agent, a source of potassium ions, and a metabolically beneficial compound. The following sections delve into the detailed properties, applications, and recent research developments associated with potassium lactate.

The primary significance of potassium lactate lies in its role as a buffering agent. In biological systems, maintaining pH balance is crucial for optimal functioning. Potassium lactate, due to its lactate anion and potassium cation, can effectively stabilize pH levels in solutions ranging from cellular environments to industrial formulations. This property makes it an invaluable component in intravenous fluids used in medical settings, where maintaining pH homeostasis is essential for patient recovery.

In the realm of pharmaceutical applications, potassium lactate has found extensive use as an excipient in drug formulations. Its compatibility with various active pharmaceutical ingredients (APIs) makes it an ideal choice for enhancing drug solubility and stability. Recent studies have highlighted its potential in improving the bioavailability of poorly water-soluble drugs. For instance, research published in the Journal of Pharmaceutical Sciences demonstrated that incorporating potassium lactate into formulations of certain antiviral drugs significantly increased their absorption rates in vivo.

The food industry also benefits immensely from potassium lactate. As a food additive, it serves multiple purposes, including acting as a flavor enhancer and a preservative. The lactate ion is metabolized by lactic acid bacteria, contributing to the tangy flavor profile in fermented foods such as yogurt and sauerkraut. Additionally, its ability to inhibit the growth of spoilage microorganisms extends the shelf life of packaged foods. A study published in Food Research International explored how potassium lactate interacts with other preservatives to create synergistic effects that enhance food safety without compromising nutritional quality.

Industrial applications of potassium lactate are equally diverse. In the textile industry, it is used as a dye fixative to improve color retention on fabrics. Its chelating properties also make it useful in metal finishing processes, where it helps remove trace metal ions from wastewater streams. Furthermore, potassium lactate is employed as a flame retardant in certain polymers due to its ability to release water upon heating, thereby cooling the material and reducing flammability.

Recent advancements in biotechnology have opened new avenues for potassium lactate research. Researchers are investigating its potential role in cell culture media as a substitute for more expensive buffering agents like HEPES or phosphate buffers. Preliminary findings suggest that potassium lactate supports robust cell growth while maintaining optimal pH conditions necessary for cellular proliferation. This could significantly reduce costs associated with cell culture maintenance without compromising experimental outcomes.

The compound's metabolic benefits have also garnered attention in sports nutrition and wellness products. Lactate is naturally produced during anaerobic respiration and plays a key role in energy metabolism. Supplementing with potassium lactate may help athletes buffer lactic acid buildup during intense exercise, potentially delaying fatigue and improving endurance performance. A clinical trial published in the International Journal of Sports Nutrition and Exercise Metabolism examined the effects of potassium lactate supplementation on endurance athletes' performance metrics over an eight-week period.

The environmental impact of using potassium lactate has also been studied extensively. Unlike some synthetic alternatives, potassium lactate is biodegradable and does not pose significant ecological risks when disposed of properly. Its production from renewable resources such as corn or sugarcane further enhances its sustainability profile compared to chemically synthesized compounds derived from petroleum-based feedstocks.

In conclusion, potassium lactate (CAS No. 85895-78-9) stands out as a versatile compound with broad applications across multiple industries due to its buffering capabilities, metabolic benefits, and environmental friendliness. Ongoing research continues to uncover new uses for this compound while reinforcing its importance in modern science and technology.